Cas no 7064-38-2 (4-Iodo-5-methylisoxazole)

• Product Name: 4-Iodo-5-methylisoxazole
• CAS No: 7064-38-2
• MF: C₄H₄INO
• MW: 208.985133171082
• MDL: MFCD06411541
• CID: 568752
• PubChem ID: 2795461
• Update Time: 2025-10-30

4-Iodo-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methylisoxazole
• 4-iodo-5-methyl-1,2-oxazole
• 4-Iodo-5-methyl-isoxazole
• Isoxazole,4-iodo-5-methyl-
• 4-Iodo-5-methylisoxazol
• 4-Jod-5-methyl-isoxazol
• 5-methyl-4-iodoisoxazole
• Isoxazole,4-iodo-5-methyl
• NFLDXKDDDKVRSN-UHFFFAOYSA-N
• Isoxazole, 4-iodo-5-methyl-
• AMY24812
• Z1269175158
• SCHEMBL316120
• DTXSID00383683
• CS-0085327
• A9309
• 4-iodo-5-methyl-isoxazole, AldrichCPR
• AKOS016001380
• EN300-101745
• SY038698
• J-515566
• 7064-38-2
• MFCD06411541
• PS-3723
• FT-0654993
• DB-026239

• MDL： MFCD06411541
• Inchi： 1S/C4H4INO/c1-3-4(5)2-6-7-3/h2H,1H3
• InChI Key： NFLDXKDDDKVRSN-UHFFFAOYSA-N
• SMILES： IC1C=NOC=1C

Computed Properties

• Exact Mass: 208.93400
• Monoisotopic Mass: 208.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.4

Experimental Properties

• Density: 2.013
• Melting Point: 27-28 ºC
• Boiling Point: 228 ℃ at 760 mmHg
• Flash Point: 91.7°C
• Refractive Index: 1.576
• PSA: 26.03000
• LogP: 1.58760

4-Iodo-5-methylisoxazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S23; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 4-Iodo-5-methylisoxazole

Introduction to 4-Iodo-5-methylisoxazole (CAS No. 7064-38-2)

4-Iodo-5-methylisoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 7064-38-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole family, characterized by a five-membered ring containing an oxygen atom and an adjacent nitrogen atom. The presence of an iodine substituent at the 4-position and a methyl group at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The structural features of 4-Iodo-5-methylisoxazole make it a valuable intermediate in synthetic chemistry. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are widely employed in constructing complex molecular architectures. Additionally, the methyl group at the 5-position influences the electronic distribution within the ring, potentially modulating reactivity and biological activity.

In recent years, there has been a surge in research focused on isoxazole derivatives due to their broad spectrum of biological activities. 4-Iodo-5-methylisoxazole has been explored as a precursor in the synthesis of compounds with potential applications in various therapeutic areas. Notably, isoxazole-containing molecules have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for drug development.

One of the most compelling aspects of 4-Iodo-5-methylisoxazole is its utility in generating derivatives with enhanced pharmacological properties. Researchers have leveraged its scaffold to develop molecules that exhibit inhibitory activity against targets such as cyclooxygenase (COX), lipoxygenase (LOX), and kinase enzymes. These enzymes are pivotal in mediating inflammatory responses and have been implicated in numerous diseases, including arthritis, cancer, and cardiovascular disorders.

Recent studies have highlighted the role of 4-Iodo-5-methylisoxazole in generating novel anti-inflammatory agents. For instance, derivatives of this compound have been shown to selectively inhibit COX-2 without affecting COX-1, reducing gastrointestinal side effects associated with non-selective COX inhibitors. Furthermore, modifications at the 3-position of the isoxazole ring have led to compounds with potent anti-proliferative effects against certain cancer cell lines.

The synthetic accessibility of 4-Iodo-5-methylisoxazole further enhances its appeal as a building block. It can be readily prepared through straightforward reactions involving halogenation and alkylation strategies, allowing for rapid exploration of structural diversity. This ease of synthesis enables high-throughput screening campaigns, facilitating the identification of lead compounds with desired biological profiles.

Another area where 4-Iodo-5-methylisoxazole has made an impact is in the development of antimicrobial agents. Isoxazole derivatives have demonstrated efficacy against Gram-positive bacteria and fungi by interfering with essential metabolic pathways. The iodine substituent enhances binding interactions with bacterial enzymes, improving drug potency.

The versatility of 4-Iodo-5-methylisoxazole extends to its application in material science. Researchers have explored its use in designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system within the isoxazole ring contributes to electron delocalization, making it suitable for optoelectronic applications.

In conclusion, 4-Iodo-5-methylisoxazole (CAS No. 7064-38-2) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable the generation of bioactive molecules with potential therapeutic value, while its synthetic accessibility makes it an indispensable tool for researchers seeking to explore new chemical spaces.